5,5'-carbonylbis[2-(2-hydroxyethyl)-1H-isoindole-1,3(2H)-dione]

• IUPAC Name: 2-(2-hydroxyethyl)-5-[2-(2-hydroxyethyl)-1,3-dioxoisoindole-5-carbonyl]isoindole-1,3-dione
• InChI: InChI=1S/C21H16N2O7/c24-7-5-22-18(27)13-3-1-11(9-15(13)20(22)29)17(26)12-2-4-14-16(10-12)21(30)23(6-8-25)19(14)28/h1-4,9-10,24-25H,5-8H2
• InChI Key: JHHVEDGXIHGGTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)C3=CC4=C(C=C3)C(=O)N(C4=O)CCO)C(=O)N(C2=O)CCO
• Molecular Formula: C21H16N2O7
• Molecular Weight: 408.4 g/mol

Description

'5,5'-carbonylbis[2-(2-hydroxyethyl)-1H-isoindole-1,3(2H)-dione]' is a chemical compound that belongs to the class of isoindole-1,3-dione derivatives. It is also known as CBI or CBiQ. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicine, materials science, and environmental science.

Scientific Research Applications

CBI has shown potential applications in various scientific research fields. In medicine, CBI has been studied for its anticancer properties. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of topoisomerase IIα, an enzyme that is essential for DNA replication. CBI has also been studied for its anti-inflammatory properties and has shown potential as a treatment for inflammatory diseases such as rheumatoid arthritis.
In materials science, CBI has been studied for its optical and electronic properties. It has been used as a building block for the synthesis of novel materials such as conjugated polymers and organic semiconductors. CBI-based materials have shown potential for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and solar cells.
In environmental science, CBI has been studied for its adsorption properties. It has been shown to have high adsorption capacity for heavy metal ions, making it a potential candidate for the removal of heavy metals from industrial wastewater.

Mechanism of Action

The mechanism of action of CBI is not fully understood. However, studies have suggested that CBI exerts its biological effects through the inhibition of topoisomerase IIα and the modulation of oxidative stress. CBI has also been shown to interact with DNA, leading to the induction of DNA damage and apoptosis in cancer cells.
Biochemical and Physiological Effects
CBI has been shown to have several biochemical and physiological effects. In cancer cells, CBI induces apoptosis and inhibits cell proliferation. Inflammatory cells, CBI inhibits the production of inflammatory cytokines and reduces inflammation. In materials science, CBI-based materials exhibit high electrical conductivity and good optical properties.

Advantages and Limitations for Lab Experiments

CBI has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. CBI also exhibits good stability, making it suitable for long-term storage. However, CBI has some limitations. It is relatively insoluble in water, which can limit its applications in biological studies. CBI is also sensitive to light and air, which can affect its stability and purity.

Future Directions

There are several future directions for the research on CBI. In medicine, further studies are needed to elucidate the mechanism of action of CBI and to explore its potential as a treatment for various diseases. In materials science, CBI-based materials can be further optimized for applications in optoelectronics and energy storage. In environmental science, CBI can be further studied for its potential as an adsorbent for pollutants in wastewater.
Conclusion
In conclusion, '5,5'-carbonylbis[2-(2-hydroxyethyl)-1H-isoindole-1,3(2H)-dione]' is a chemical compound that has shown potential applications in various scientific research fields. Its synthesis method has been optimized for high yields and purity, making it suitable for various applications. CBI has shown promising anticancer and anti-inflammatory properties in medicine, as well as good optical and electronic properties in materials science. Further studies are needed to elucidate the mechanism of action of CBI and to explore its potential in various fields.

Synthesis Methods

The synthesis of CBI involves the reaction of 2-hydroxyethyl isocyanide with phthalic anhydride in the presence of a catalyst. This reaction leads to the formation of an intermediate, which is further reacted with acetic anhydride to obtain the final product. The synthesis of CBI has been optimized to achieve high yields and purity, making it suitable for various applications.